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Compound of Interest

Compound Name: 5-Methylresorcinol monohydrate

Cat. No.: B1352147 Get Quote

Introduction

5-Methylresorcinol, also known as orcinol, is an aromatic organic compound with the chemical

formula CH₃C₆H₃(OH)₂.[1] It serves as a highly versatile and valuable intermediate in a wide

array of organic syntheses. Its dihydroxy-substituted benzene ring, activated by a methyl

group, allows for various electrophilic substitution and condensation reactions, making it a key

building block in the synthesis of pharmaceuticals, cosmetics, and specialty polymers.[2][3][4]

Key Applications

Pharmaceutical Synthesis: 5-Methylresorcinol is a crucial precursor in the synthesis of

various active pharmaceutical ingredients (APIs). A significant application is in the production

of cannabinoids, such as Cannabidiol (CBD) and Cannabidivarin (CBDV), where it serves as

the resorcinol core to which a terpene unit is attached.[5][6] Its derivatives are also explored

for their potential anti-inflammatory effects in topical treatments for skin conditions.[2]

Cosmetics and Personal Care: In the cosmetics industry, 5-Methylresorcinol is utilized as an

intermediate in the formulation of hair dyes, providing vibrant and long-lasting color.[2][3] Its

antioxidant properties and ability to inhibit melanin production have also led to its use in skin-

lightening and anti-aging skincare products.[2]

Materials Science: 5-Methylresorcinol is employed in the synthesis of specialty polymers and

resins. It can be used to create organic aerogels through polymerization with formaldehyde,
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which have applications in insulation and adsorption.[7] Additionally, it acts as a stabilizer in

polymer formulations, enhancing the durability of the final products.[2]

Agrochemicals: The compound serves as an intermediate in the synthesis of various

agrochemicals, highlighting its importance in the research and development sector of the

agricultural industry.[2]

Experimental Protocols
This section provides detailed methodologies for key synthetic procedures involving 5-

Methylresorcinol.

1. Synthesis of 5-Methylresorcinol from 1,3-Dimethoxy-5-methylbenzene

This protocol outlines the demethylation of 1,3-dimethoxy-5-methylbenzene to yield 5-

Methylresorcinol.

Reaction: Demethylation

Reagents:

1,3-dimethoxy-5-methylbenzene

Hydrogen iodide (HI)

Methylene chloride

Procedure:

Add hydrogen iodide to 1,3-dimethoxy-5-methylbenzene.

Stir the reaction mixture at a temperature of 115°C to 125°C for 3 hours under a nitrogen

atmosphere.[8]

After the reaction is complete, allow the solution to cool to room temperature.

Extract the product with methylene chloride.

The resulting methylene chloride solution contains 5-Methylresorcinol.[8]
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Quantitative Data: Starting with 40 g of 1,3-dimethoxy-5-methylbenzene, this procedure can

yield 30 g of 5-Methylresorcinol.[8]

Table 1: Synthesis of 5-Methylresorcinol

Parameter Value Reference

Starting Material
1,3-dimethoxy-5-

methylbenzene (40 g)
[8]

Reagent Hydrogen Iodide [8]

Solvent
Methylene Chloride (for

extraction)
[8]

Temperature 115-125 °C [8]

Reaction Time 3 hours [8]

Product 5-Methylresorcinol (30 g) [8]

Yield 75% Calculated from data in[8]

2. Synthesis of Cannabinoid Precursors (Alkylresorcinols)

5-Methylresorcinol and its longer-chain homologs (alkylresorcinols) are key intermediates in the

synthesis of cannabinoids. The following is a general protocol for the Friedel-Crafts alkylation of

a resorcinol with an allylic alcohol to form a cannabinoid scaffold.

Reaction: Friedel-Crafts Alkylation

Reagents:

5-alkylresorcinol (e.g., Olivetol for CBD synthesis)

Chiral allylic alcohol (e.g., (-)-p-mentha-2,8-dien-1-ol)

Lewis Acid Catalyst (e.g., BF₃·OEt₂)

Solvent (e.g., Dichloromethane)
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Procedure:

Dissolve the 5-alkylresorcinol in the chosen solvent.

Add the Lewis acid catalyst to the solution.

Slowly add the chiral allylic alcohol to the reaction mixture.

Stir the reaction at a controlled temperature until completion (monitored by TLC or LC-

MS).

Quench the reaction and perform an aqueous workup.

Purify the product by column chromatography.

Note: The regioselectivity of this reaction (formation of normal vs. abnormal cannabinoids)

can be influenced by the choice of catalyst and reaction conditions.[9]

Table 2: Cannabinoid Synthesis via Friedel-Crafts Alkylation

Parameter Description Reference

Substrate 1 5-alkylresorcinol (e.g., Olivetol) [9]

Substrate 2
Chiral allylic alcohol (e.g., (-)-p-

mentha-2,8-dien-1-ol)
[9]

Catalyst Lewis Acid (e.g., BF₃·OEt₂) [9]

Reaction Type Friedel-Crafts Alkylation [9]

Product
Cannabinoid (e.g.,

Cannabidiol)
[9]
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Caption: Synthesis of 5-Methylresorcinol.

Experimental Workflow for Cannabinoid Synthesis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1352147?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Reagents
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Caption: Cannabinoid Synthesis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Orcinol - Wikipedia [en.wikipedia.org]

2. chemimpex.com [chemimpex.com]

3. indiamart.com [indiamart.com]

4. sihaulichemicals.co.in [sihaulichemicals.co.in]

5. Short and efficient synthesis of alkylresorcinols: a route for the preparation of
cannabinoids - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

6. iris.cnr.it [iris.cnr.it]

7. researchgate.net [researchgate.net]

8. prepchem.com [prepchem.com]

9. Synthesis of Neocannabinoids Using Controlled Friedel-Crafts Reactions - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes: 5-Methylresorcinol as a Versatile
Intermediate in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352147#use-of-5-methylresorcinol-as-an-
intermediate-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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